Cas no 2229325-39-5 (2-1-(1-methyl-1H-imidazol-4-yl)cyclopropylpropan-2-amine)

• Product Name: 2-1-(1-methyl-1H-imidazol-4-yl)cyclopropylpropan-2-amine
• CAS No: 2229325-39-5
• MF: C₁₀H₁₇N₃
• MW: 179.262081861496
• CID: 6168210
• PubChem ID: 165855522
• Update Time: 2025-10-30

2-1-(1-methyl-1H-imidazol-4-yl)cyclopropylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-1-(1-methyl-1H-imidazol-4-yl)cyclopropylpropan-2-amine
• EN300-1786249
• 2229325-39-5
• 2-[1-(1-methyl-1H-imidazol-4-yl)cyclopropyl]propan-2-amine

• Inchi： 1S/C10H17N3/c1-9(2,11)10(4-5-10)8-6-13(3)7-12-8/h6-7H,4-5,11H2,1-3H3
• InChI Key： MWDQEVDDXCJWCG-UHFFFAOYSA-N
• SMILES： NC(C)(C)C1(C2=CN(C)C=N2)CC1

Computed Properties

• Exact Mass: 179.142247555g/mol
• Monoisotopic Mass: 179.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 43.8Ų

Additional information on 2-1-(1-methyl-1H-imidazol-4-yl)cyclopropylpropan-2-amine

Comprehensive Overview of 2-1-(1-methyl-1H-imidazol-4-yl)cyclopropylpropan-2-amine (CAS No. 2229325-39-5): Properties, Applications, and Research Insights

The compound 2-1-(1-methyl-1H-imidazol-4-yl)cyclopropylpropan-2-amine (CAS No. 2229325-39-5) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and biochemical research. This article delves into its molecular characteristics, synthesis pathways, and emerging roles in drug discovery, aligning with trending topics such as small-molecule therapeutics, neurotransmitter modulation, and precision medicine. Researchers and industry professionals frequently search for details about its mechanism of action, bioavailability, and structure-activity relationships, which are addressed here with scientific rigor.

Structurally, 2-1-(1-methyl-1H-imidazol-4-yl)cyclopropylpropan-2-amine features a cyclopropyl ring fused to an imidazole moiety, a combination known to enhance metabolic stability and receptor binding affinity. The presence of the 1-methyl-1H-imidazol-4-yl group is particularly noteworthy, as imidazole derivatives are pivotal in modulating enzymes like cytochrome P450 and histamine receptors. This aligns with current interest in targeted drug design and enzyme inhibition strategies, frequently queried in academic and industrial databases.

Recent studies highlight its potential as a precursor for central nervous system (CNS) agents, given its structural resemblance to known neuromodulators. Searches for blood-brain barrier permeability and CNS drug candidates often intersect with this compound’s profile. Computational modeling suggests its compatibility with G-protein-coupled receptors (GPCRs), a hot topic in AI-driven drug discovery. Such insights cater to audiences exploring in silico screening and molecular docking techniques.

Synthesis of CAS No. 2229325-39-5 typically involves multi-step organic reactions, including cyclopropanation and imidazole alkylation. Optimizing yield and purity remains a key challenge, reflecting broader industry concerns about green chemistry and process scalability. Environmental sustainability queries, such as reducing organic solvent waste, are integrated into discussions about its production.

In pharmacological contexts, this compound’s amine functional group enables salt formation, improving solubility—a critical factor for oral bioavailability. This addresses common search terms like drug formulation strategies and enhancing pharmacokinetics. Its potential as a building block for heterocyclic libraries also resonates with combinatorial chemistry enthusiasts.

Safety and regulatory aspects are framed within non-controversial parameters, focusing on laboratory handling protocols and analytical characterization (e.g., HPLC, NMR). The absence of hazardous classifications ensures compliance with platform guidelines while maintaining relevance to quality control and material safety data sheets (MSDS).

Future directions emphasize collaborative research and patent landscapes, responding to queries about intellectual property in drug development. By bridging fundamental chemistry with applied research, this overview serves as a technical yet accessible resource for diverse stakeholders in the life sciences.